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Compound of Interest

Compound Name: 2-Chloro-4-nitropyridin-3-OL

Cat. No.: B175602 Get Quote

Essential Safety and Handling Guide for 2-Chloro-4-
nitropyridin-3-OL
Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-Chloro-4-nitropyridin-3-OL
(CAS: 15128-85-5) is not readily available. The following guidance is based on the limited

hazard information for the specified compound and supplemented with data from structurally

similar chemicals, such as 2-Chloro-4-nitropyridine and 2-Chloro-4-methyl-3-nitropyridine.

Researchers, scientists, and drug development professionals should handle this chemical with

caution and adhere to rigorous safety protocols.

Hazard Identification and Classification
Based on available GHS classifications, 2-Chloro-4-nitropyridin-3-OL is considered

hazardous.[1][2] The primary hazards associated with this compound and its close analogs are

summarized in the table below.
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Hazard
Classification

2-Chloro-4-
nitropyridin-3-
OL[1][2]

2-Chloro-4-
nitropyridine[3][4]

2-Chloro-4-methyl-
3-nitropyridine[5]

Acute Oral Toxicity
Harmful if swallowed

(H302)

Harmful if swallowed

(H302)
Harmful if swallowed

Acute Dermal Toxicity Not Classified
Harmful in contact

with skin (H312)

Harmful in contact

with skin

Acute Inhalation

Toxicity
Not Classified

Harmful if inhaled

(H332)

May be harmful if

inhaled

Skin

Corrosion/Irritation

Causes skin irritation

(H315)

Causes skin irritation

(H315)
Causes skin irritation

Serious Eye

Damage/Irritation

Causes serious eye

irritation (H319)

Causes serious eye

irritation (H319)

Causes serious eye

irritation

Specific target organ

toxicity (single

exposure)

Not Classified
May cause respiratory

irritation (H335)

May cause respiratory

irritation

Operational Plan: Safe Handling and Storage
Adherence to the following procedures is crucial to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls
Ventilation: Always handle 2-Chloro-4-nitropyridin-3-OL in a well-ventilated area.[3][6] A

chemical fume hood is strongly recommended to control exposure to dust or vapors.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust, preventing serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat. Consider impervious

clothing if handling larger

quantities.[3]

Prevents skin contact, which

can cause irritation.[3]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate particulate

filter is recommended,

especially if dust is generated.

Minimizes the risk of inhaling

harmful dust or aerosols.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.

Dispensing: Carefully weigh and dispense the chemical in a designated area, preferably

within a fume hood, to avoid generating dust.

Work Practices: Avoid all personal contact, including inhalation of dust.[7] Do not eat, drink,

or smoke in the handling area.[3] Wash hands thoroughly after handling the compound.[8]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place, away from incompatible materials such as strong oxidizing agents and acids.[3][5][6]

The storage area should be locked up.[3]

Disposal Plan
Proper disposal of 2-Chloro-4-nitropyridin-3-OL and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Characterization: All waste containing this chemical must be treated as hazardous

waste.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. Do not reuse empty containers.

Disposal Method: Dispose of the chemical and its containers at an approved waste disposal

plant in accordance with local, regional, and national regulations.[3][8][9] Do not release into

the environment.

Emergency Procedures
First-Aid Measures

If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor/physician if you

feel unwell.[3][6][9]

If on Skin: Immediately wash with plenty of soap and water.[8][9] If skin irritation occurs, seek

medical advice/attention.[3] Remove and wash contaminated clothing before reuse.[3]

If in Eyes: Rinse cautiously with water for several minutes.[3][8] Remove contact lenses, if

present and easy to do. Continue rinsing.[3][8] If eye irritation persists, get medical

advice/attention.[8]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[3][8]

Call a POISON CENTER or doctor/physician if you feel unwell.[8]

Accidental Release Measures
Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.

Clean-up: For dry spills, carefully sweep up the material, avoiding dust generation, and place

it in a suitable, labeled container for disposal.[5] For wet spills, absorb with an inert material

and place in a container for disposal.
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Decontamination: Clean the spill area thoroughly with a suitable solvent.

Workflow for Safe Handling and Disposal of 2-
Chloro-4-nitropyridin-3-OL
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Safe Handling and Disposal Workflow

Preparation

Handling

Disposal Emergency Procedures

Assess Hazards & Review SDS

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood)

Carefully Dispense Chemical

Perform Experiment

Accidental SpillStore in Tightly Sealed Container Collect Waste in Labeled Container Personal Exposure

Dispose as Hazardous Waste Contain and Clean Up SpillFollow First-Aid Measures

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Chloro-4-nitropyridin-3-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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